Cas no 1235441-11-8 ((1-Methyl-1H-pyrazol-4-yl)methyl acetate)

(1-Methyl-1H-pyrazol-4-yl)methyl acetate structure
1235441-11-8 structure
Product Name:(1-Methyl-1H-pyrazol-4-yl)methyl acetate
CAS No:1235441-11-8
MF:C7H10N2O2
MW:154.166501522064
CID:5050689
Update Time:2023-08-25

(1-Methyl-1H-pyrazol-4-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

    • (1-methyl-1H-pyrazol-4-yl)methyl acetate
    • (1-methylpyrazol-4-yl)methyl acetate
    • NE40869
    • Z65511786
    • (1-Methyl-1H-pyrazol-4-yl)methyl acetate
    • Inchi: 1S/C7H10N2O2/c1-6(10)11-5-7-3-8-9(2)4-7/h3-4H,5H2,1-2H3
    • InChI Key: BMIKPWJBRLKYJB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.1

(1-Methyl-1H-pyrazol-4-yl)methyl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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